Cas no 1357726-25-0 (1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide)

• Product Name: 1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide
• CAS No: 1357726-25-0
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 5265065
• Update Time: 2025-05-27

1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide

• Inchi： 1S/C11H12FNO/c1-13-10(14)11(6-7-11)8-4-2-3-5-9(8)12/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： BGOQNHMNSJREBZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2F)(C(NC)=O)CC1

Additional information on 1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide

Comprehensive Overview of 1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide (CAS No. 1357726-25-0)

1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide (CAS No. 1357726-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique cyclopropane ring fused with a fluorophenyl group, making it a subject of interest for drug discovery and material science applications. Its structural complexity and potential bioactivity have led to its inclusion in numerous studies targeting central nervous system (CNS) disorders and metabolic pathways.

In recent years, the demand for fluorinated compounds like 1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide has surged due to their enhanced stability and bioavailability. Researchers are particularly intrigued by its potential as a small-molecule modulator for protein-protein interactions, a hot topic in precision medicine. The compound's carboxamide moiety also aligns with trends in fragment-based drug design, a strategy widely discussed in AI-driven drug development forums.

The synthesis of CAS No. 1357726-25-0 typically involves multi-step organic reactions, including cyclopropanation and amide coupling. Advanced techniques such as flow chemistry—a trending keyword in sustainable synthesis—have been explored to optimize its production. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its high purity, a critical factor for preclinical studies.

From an industrial perspective, 1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide is often referenced in patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) ligands. These areas dominate search queries in pharmaceutical databases, reflecting the compound's relevance to cancer therapeutics and neurodegenerative disease research. Its lipophilic efficiency (LipE) metrics are frequently analyzed, addressing a common question among medicinal chemists about optimizing drug-like properties.

Environmental and regulatory considerations for CAS No. 1357726-25-0 emphasize its biodegradability profile, a growing concern in green chemistry discussions. Computational models predict low ecotoxicity, aligning with OECD guidelines—a frequently searched term in regulatory compliance circles. This positions the compound favorably for scalable applications without the ecological drawbacks of persistent organic pollutants.

In summary, 1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide exemplifies the intersection of structural innovation and therapeutic potential. Its versatility in addressing drug resistance challenges—a top search topic in 2024—and compatibility with AI-augmented molecular design tools underscores its enduring scientific value. Future research may explore its derivatives for personalized medicine, leveraging its modular scaffold to meet evolving healthcare demands.